Cas no 80466-90-6 (dimethyl-1,3-thiazole-5-sulfonamide)

• Product Name: dimethyl-1,3-thiazole-5-sulfonamide
• CAS No: 80466-90-6
• MF: C₅H₈N₂O₂S₂
• MW: 192.259218215942
• MDL: MFCD00178766
• CID: 707697
• PubChem ID: 12873188
• Update Time: 2025-10-05

dimethyl-1,3-thiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolesulfonamide,2,4-dimethyl-
• 2,4-dimethyl-1,3-thiazol-5-yLsulfonamide
• 2,4-Dimethyl-1,3-thiazole-5-sulfonamide
• 5-Thiazolesulfonamide,2,4-dimethyl-(9CI)
• SCHEMBL50995
• 2,4-dimethyl-thiazole-5-sulfonic acid amide
• dimethyl-1,3-thiazole-5-sulfonamide
• JEURSUYIBLKIGL-UHFFFAOYSA-N
• 2,4-dimethylthiazole-5-sulfonamide
• AS-8853
• Z1255435101
• EN300-98325
• 80466-90-6
• MFCD00178766
• CS-0455860
• AKOS026728678

• MDL： MFCD00178766
• Inchi： 1S/C5H8N2O2S2/c1-3-5(11(6,8)9)10-4(2)7-3/h1-2H3,(H2,6,8,9)
• InChI Key： JEURSUYIBLKIGL-UHFFFAOYSA-N
• SMILES： S(C1=C(C)N=C(C)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 192.00271985g/mol
• Monoisotopic Mass: 192.00271985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 374.2±44.0 °C at 760 mmHg
• Flash Point: 180.1±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

dimethyl-1,3-thiazole-5-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on dimethyl-1,3-thiazole-5-sulfonamide

Dimethyl-1,3-thiazole-5-sulfonamide (CAS No. 80466-90-6): A Comprehensive Overview of Its Properties and Applications

Dimethyl-1,3-thiazole-5-sulfonamide (CAS No. 80466-90-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a sulfonamide derivative, this compound belongs to a class of molecules known for their broad utility in pharmaceuticals, agrochemicals, and material science. The thiazole ring in its structure contributes to its stability and reactivity, making it a valuable building block in synthetic chemistry.

The growing interest in dimethyl-1,3-thiazole-5-sulfonamide is reflected in the increasing number of searches for terms like "thiazole sulfonamide uses", "CAS 80466-90-6 applications", and "sulfonamide derivatives in drug discovery". Researchers and industry professionals are particularly keen on understanding its role in medicinal chemistry, where sulfonamides are often explored for their bioactive properties. This compound's potential as a pharmacophore or intermediate in drug synthesis aligns with the current trend of targeting heterocyclic compounds for therapeutic development.

One of the key advantages of dimethyl-1,3-thiazole-5-sulfonamide is its solubility profile, which makes it suitable for formulation in various solvents. This property is critical for applications in crop protection chemicals, where solubility often dictates efficacy. Searches for "thiazole-based agrochemicals" and "sulfonamide fungicides" highlight the agricultural sector's interest in this compound. Its potential to act as a plant growth regulator or pesticide intermediate is an area of active research, especially in the context of sustainable farming practices.

In the realm of material science, dimethyl-1,3-thiazole-5-sulfonamide has shown promise as a precursor for functional polymers and coating additives. The thiazole ring's electron-rich nature contributes to the compound's ability to modify material properties, such as UV resistance or conductivity. This aligns with the surge in searches for "advanced material additives" and "thiazole derivatives in polymers", reflecting the demand for innovative solutions in industries ranging from electronics to automotive coatings.

The synthesis and characterization of dimethyl-1,3-thiazole-5-sulfonamide have been well-documented, with modern analytical techniques like HPLC and NMR spectroscopy ensuring high purity standards. Quality control is paramount, as evidenced by frequent searches for "CAS 80466-90-6 purity analysis" and "sulfonamide compound testing methods". The compound's stability under various storage conditions makes it a reliable choice for industrial applications, further driving its adoption in research and production settings.

Environmental and safety considerations are increasingly important in chemical usage, and dimethyl-1,3-thiazole-5-sulfonamide has been subject to ecotoxicity studies. While not classified as hazardous under standard regulations, proper handling protocols are recommended, as with all fine chemicals. This precautionary approach resonates with the growing emphasis on green chemistry and sustainable chemical processes, topics that dominate contemporary discussions in the field.

Looking ahead, the potential of dimethyl-1,3-thiazole-5-sulfonamide in drug discovery pipelines and specialty chemical formulations remains largely untapped. With the pharmaceutical industry's focus on targeted therapies and the agrochemical sector's need for novel mode-of-action compounds, this versatile molecule is poised to play an increasingly important role. Its combination of a thiazole core with a sulfonamide functional group offers a unique template for further chemical modifications and applications across multiple scientific disciplines.